Ethyl 4-(1-oxo-2-phenoxyethylamino)butanoate

• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol
• IUPAC Name: ethyl 4-[(2-phenoxyacetyl)amino]butanoate
• InChI: InChI=1S/C14H19NO4/c1-2-18-14(17)9-6-10-15-13(16)11-19-12-7-4-3-5-8-12/h3-5,7-8H,2,6,9-11H2,1H3,(H,15,16)
• InChI Key: JZTRHSGTCZNUTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCNC(=O)COC1=CC=CC=C1

Description

Ethyl 4-(1-oxo-2-phenoxyethylamino)butanoate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of ethyl 4-aminobutanoate hydrochloride (3.4 g) and phenoxyacetyl chloride (2.76 ml) in 50 ml of Et2O and 50 ml of water was added one portion of NaHCO3 (4.2 g). After 2 hr the layers were separated and the organic phase was washed (1N HCl, brine), dried (MgSO4), and filtered. Evaporation of the solvent under vacuum gave 3.1 g (53%) of the title compound as an oil.